Cas no 192799-87-4 (Phenoxathiin, 3-bromo-)

Phenoxathiin, 3-bromo- structure
Phenoxathiin, 3-bromo- structure
Product Name:Phenoxathiin, 3-bromo-
CAS No:192799-87-4
MF:C12H7BrOS
MW:279.152381181717
CID:3857758
PubChem ID:10636357
Update Time:2025-04-22

Phenoxathiin, 3-bromo- Chemical and Physical Properties

Names and Identifiers

    • Phenoxathiin, 3-bromo-
    • 3-?Bromophenoxathiin
    • 3-bromophenoxathiine
    • SCHEMBL18199785
    • 192799-87-4
    • starbld0003058
    • Inchi: 1S/C12H7BrOS/c13-8-5-6-12-10(7-8)14-9-3-1-2-4-11(9)15-12/h1-7H
    • InChI Key: ANZQNVMSMHQNKM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)OC1C=CC=CC=1S2

Computed Properties

  • Exact Mass: 277.94010g/mol
  • Monoisotopic Mass: 277.94010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 34.5Ų

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